Cas no 1315059-90-5 (2-AMINO-3-(OXOLAN-3-YL)PROPAN-1-OL)

• Product Name: 2-AMINO-3-(OXOLAN-3-YL)PROPAN-1-OL
• CAS No: 1315059-90-5
• MF: C₇H₁₅NO₂
• MW: 145.199502229691
• CID: 4588137
• PubChem ID: 55254477
• Update Time: 2025-06-11

2-AMINO-3-(OXOLAN-3-YL)PROPAN-1-OL Chemical and Physical Properties

Names and Identifiers

• 2-AMINO-3-(OXOLAN-3-YL)PROPAN-1-OL
• β-Aminotetrahydro-3-furanpropanol

• Inchi： 1S/C7H15NO2/c8-7(4-9)3-6-1-2-10-5-6/h6-7,9H,1-5,8H2
• InChI Key： XNFDBQSCBJWOTD-UHFFFAOYSA-N
• SMILES： C(O)C(N)CC1CCOC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes Oxolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes

Additional information on 2-AMINO-3-(OXOLAN-3-YL)PROPAN-1-OL

2-AMINO-3-(OXOLAN-3-YL)PROPAN-1-OL (CAS No. 1315059-90-5): An Overview of Its Properties, Applications, and Recent Research

2-Amino-3-(oxolan-3-yl)propan-1-ol (CAS No. 1315059-90-5) is a versatile compound with significant applications in the fields of chemistry, biology, and pharmaceuticals. This compound, also known as AOP, is a chiral alcohol that has gained attention due to its unique structural properties and potential biological activities. In this article, we will delve into the chemical structure, physical properties, synthesis methods, and recent research developments surrounding this compound.

The chemical structure of 2-amino-3-(oxolan-3-yl)propan-1-ol is characterized by an amino group and a hydroxyl group attached to a chiral carbon atom. The presence of the oxolan ring (a five-membered ring containing an oxygen atom) adds to its complexity and contributes to its unique properties. The chiral nature of this compound makes it particularly valuable in the synthesis of enantiomerically pure compounds, which are essential in pharmaceutical and biotechnological applications.

In terms of physical properties, 2-amino-3-(oxolan-3-yl)propan-1-ol is a colorless liquid with a molecular weight of approximately 147.18 g/mol. It is soluble in water and various organic solvents, making it suitable for use in a wide range of chemical reactions and processes. The compound's solubility and reactivity are influenced by its functional groups, particularly the amino and hydroxyl groups.

The synthesis of 2-amino-3-(oxolan-3-yl)propan-1-ol can be achieved through several methods. One common approach involves the reaction of an appropriate oxirane with an amino alcohol in the presence of a catalyst. Another method involves the asymmetric hydrogenation of a prochiral substrate using chiral catalysts. These synthetic routes have been optimized to achieve high yields and enantiomeric purity, which are crucial for pharmaceutical applications.

Recent research has highlighted the potential biological activities of 2-amino-3-(oxolan-3-yl)propan-1-ol. Studies have shown that this compound exhibits neuroprotective effects by modulating specific signaling pathways in neuronal cells. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that AOP can protect neurons from oxidative stress-induced damage by upregulating antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT).

In addition to its neuroprotective properties, 2-amino-3-(oxolan-3-yl)propan-1-ol has been investigated for its potential as a lead compound in drug discovery. Researchers have explored its ability to interact with various biological targets, including G protein-coupled receptors (GPCRs) and ion channels. These interactions could potentially lead to the development of new therapeutic agents for neurological disorders such as Alzheimer's disease and Parkinson's disease.

The use of 2-amino-3-(oxolan-3-y l)propan -1 -ol in pharmaceutical formulations is also an area of active research. Its chiral nature allows for the creation of enantiomerically pure drugs, which can have improved efficacy and reduced side effects compared to racemic mixtures. This property makes it particularly valuable in the development of targeted therapies for various diseases.

Beyond its pharmaceutical applications, AOP has found use in other areas such as materials science and catalysis. Its ability to form stable complexes with metal ions has led to its application in homogeneous catalysis, where it serves as a ligand for transition metal catalysts. This application has opened up new possibilities for the synthesis of complex organic molecules with high stereoselectivity.

In conclusion, 2-amino -3 -(oxolan -3 -yl )propan -1 -ol (CAS No . 1 3 1 5 0 5 9 -9 0 -5 ) is a multifaceted compound with significant potential in various scientific fields . Its unique chemical structure , physical properties , and biological activities make it an important molecule for ongoing research and development . As new studies continue to uncover its properties , it is likely that this compound will play an increasingly important role in advancing our understanding of complex biological systems and developing innovative therapeutic strategies .